Cas no 830340-02-8 (4,5-dimethyl-2-2-(phenylsulfanyl)acetamidothiophene-3-carboxamide)

• Product Name: 4,5-dimethyl-2-2-(phenylsulfanyl)acetamidothiophene-3-carboxamide
• CAS No: 830340-02-8
• MF: C₁₅H₁₆N₂O₂S₂
• MW: 320.429740905762
• CID: 5476170
• Update Time: 2025-06-09

4,5-dimethyl-2-2-(phenylsulfanyl)acetamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 4,5-dimethyl-2-[[2-(phenylthio)acetyl]amino]-
• 4,5-dimethyl-2-2-(phenylsulfanyl)acetamidothiophene-3-carboxamide

• Inchi： 1S/C15H16N2O2S2/c1-9-10(2)21-15(13(9)14(16)19)17-12(18)8-20-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H2,16,19)(H,17,18)
• InChI Key： NJUKGXRENOLSQA-UHFFFAOYSA-N
• SMILES： C1(NC(CSC2=CC=CC=C2)=O)SC(C)=C(C)C=1C(N)=O

Additional information on 4,5-dimethyl-2-2-(phenylsulfanyl)acetamidothiophene-3-carboxamide

Introduction to 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide (CAS No. 830340-02-8)

4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide, with the CAS number 830340-02-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of thiophenes, which are heterocyclic compounds containing a sulfur atom in a five-membered ring. The unique structural features of this compound, including the presence of methyl and phenylsulfanyl groups, contribute to its diverse chemical and biological properties.

The molecular formula of 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide is C₁₆H₁₆N₂O₂S₂, and its molecular weight is approximately 316.44 g/mol. The compound is characterized by its high stability and solubility in various organic solvents, making it suitable for a wide range of experimental conditions. Its synthesis typically involves multi-step reactions, including the formation of the thiophene ring and subsequent functional group modifications.

In the realm of pharmaceutical research, 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide has also been investigated for its anti-cancer properties. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The structural flexibility of 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide allows for further chemical modifications to enhance its therapeutic potential. For example, substituting different functional groups on the thiophene ring or the acetamido moiety can lead to derivatives with improved pharmacokinetic properties and reduced toxicity. This makes it an attractive candidate for drug discovery programs aimed at developing novel therapeutics for various diseases.

In addition to its pharmaceutical applications, 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide has found use in materials science and analytical chemistry. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to form stable thin films and its high charge carrier mobility contribute to its effectiveness in these devices.

The synthesis of 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide typically involves a series of well-defined steps. One common approach is to start with 2-bromothiophene and undergo a Suzuki coupling reaction with an appropriate boronic acid derivative to introduce the methyl groups. Subsequent functionalization steps include the introduction of the phenylsulfanyl group via a sulfuration reaction and the formation of the acetamido moiety through an amidation reaction. Each step requires careful control of reaction conditions to ensure high yields and purity.

The characterization of 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for both research and industrial applications.

In conclusion, 4,5-Dimethyl-2-(Phenylsulfanyl)acetamidothiophene-3-carboxamide (CAS No. 830340-02-8) is a versatile compound with significant potential in pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.